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Compound of Interest

Compound Name: Adipic acid-d10

Cat. No. B128205

An In-depth Technical Guide to Adipic acid-d10

For Researchers, Scientists, and Drug Development Professionals

Introduction

Adipic acid-d10 is the deuterium-labeled form of adipic acid, a dicarboxylic acid of significant
industrial importance.[1] In the realm of scientific research and drug development, isotopically
labeled compounds like Adipic acid-d10 are invaluable tools, primarily utilized as internal
standards for quantitative analysis.[2] The substitution of hydrogen atoms with deuterium atoms
results in a molecule with a higher molecular weight but nearly identical chemical properties to
its unlabeled counterpart. This characteristic allows for its precise differentiation in mass
spectrometry-based analytical techniques, ensuring accurate quantification of the unlabeled
adipic acid in various biological and chemical matrices.

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of Adipic acid-d10, with a focus on its role in analytical research.

Core Chemical Properties

Adipic acid-d10 is a solid, deuterated organic compound.[3] A summary of its key chemical
and physical properties is presented below for easy reference.
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Property Value Reference(s)

) Hexanedioic-2,2,3,3,4,4,5,5-d8
Chemical Name ) [4]
acid-1,6-d2

Adipic acid-d10, Deuterated

Synonyms adipic acid, Hexanedioic acid- [3]
d10
Molecular Formula C6D1004 [5]
Molecular Weight 156.20 g/mol [3114]
CAS Number 25373-21-1 [3][4]
Appearance Solid [3]
Melting Point 151-154 °C [31[6]
Boiling Point 265 °C at 100 mmHg [3][6]
Isotopic Purity =98 atom % D [31[6]
Mass Shift M+10 [3][6]

Spectroscopic Data

Spectroscopy Identifier

[2H]OC(=0)C([2H])([ZHDC([Z2H])([2ZH])C([2H])

SMILES String ([2ZHDC([2H])([2H])C(=0)O[2H]

1S/C6H1004/c7-5(8)3-1-2-4-6(9)10/h1-4H2,
(H,7,8)(H,9,10)/i1D2,2D2,3D2,4D2/hD2

InChl

InChl Key WNLRTRBMVRJINCN-YQMDOBQVSA-N

Safety Information

Adipic acid-d10 should be handled with care in a laboratory setting. Below is a summary of its
key safety classifications.
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Hazard Classification

GHS Pictogram GHSO05

Signal Word Danger

Hazard Statement H318 (Causes serious eye damage)
Precautionary Statements P280, P305 + P351 + P338

For detailed safety information, always refer to the material safety data sheet (MSDS) provided

by the supplier.

Conceptual Synthesis

While specific, detailed experimental protocols for the synthesis of Adipic acid-d10 are not
readily available in public literature, the general approach involves the deuteration of adipic
acid or its precursors. One conceptual pathway could be the oxidation of a deuterated
cyclohexane precursor. The synthesis would logically follow established methods for the
synthesis of adipic acid, with the substitution of deuterated reagents.

A generalized workflow for such a synthesis is outlined below.
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Conceptual Synthesis of Adipic acid-d10

Starting Material Oxidation

(Deuterated Cyclohexane) (Oxidizing Agent (e.g., Nitric Acid))

Final Rroduct

Adipic acid-d10

Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of Adipic acid-d10.
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Application in Quantitative Analysis: Internal
Standard Methodology

The primary and most critical application of Adipic acid-d10 is as an internal standard in

q
S

uantitative analytical methods, particularly those employing mass spectrometry detection,
uch as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass

Spectrometry (LC-MS).[2]

Experimental Protocol: Use as an Internal Standard

The following is a generalized protocol for the use of Adipic acid-d10 as an internal standard

for the quantification of adipic acid in a sample.

1

w

. Preparation of Stock Solutions:

Adipic acid (Analyte) Stock Solution: Accurately weigh a known amount of non-labeled adipic
acid and dissolve it in a suitable solvent (e.g., methanol, water) to a precise final
concentration (e.g., 1 mg/mL).

Adipic acid-d10 (Internal Standard) Stock Solution: Accurately weigh a known amount of
Adipic acid-d10 and dissolve it in the same solvent to a precise final concentration (e.g., 1
mg/mL).

. Preparation of Calibration Standards:

Create a series of calibration standards by spiking a known volume of the analyte stock
solution into a series of volumetric flasks.

To each calibration standard, add a constant, known amount of the Adipic acid-d10 internal
standard stock solution.

Dilute each standard to the final volume with the appropriate solvent. This will result in a set
of standards with varying concentrations of the analyte and a constant concentration of the
internal standard.

. Sample Preparation:

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b128205?utm_src=pdf-body
https://www.medchemexpress.com/adipic-acid-d10.html
https://www.benchchem.com/product/b128205?utm_src=pdf-body
https://www.benchchem.com/product/b128205?utm_src=pdf-body
https://www.benchchem.com/product/b128205?utm_src=pdf-body
https://www.benchchem.com/product/b128205?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Accurately measure a known volume or weight of the sample to be analyzed.

o Spike the sample with the same constant, known amount of the Adipic acid-d10 internal
standard stock solution as was added to the calibration standards.

o Perform any necessary sample extraction, cleanup, or derivatization steps.

4. Instrumental Analysis (GC-MS or LC-MS):

* Inject the prepared calibration standards and samples into the GC-MS or LC-MS system.
e Develop a chromatographic method to separate adipic acid and Adipic acid-d10.

o Set the mass spectrometer to monitor for the specific mass-to-charge ratios (m/z) of both the
analyte (adipic acid) and the internal standard (Adipic acid-d10).

5. Data Analysis:
e For each injection, determine the peak area for both the analyte and the internal standard.

o Calculate the response factor (RF) for each calibration standard using the formula: RF =
(Area of Analyte / Concentration of Analyte) / (Area of Internal Standard / Concentration of
Internal Standard)

o Create a calibration curve by plotting the ratio of the analyte peak area to the internal
standard peak area against the concentration of the analyte for the calibration standards.

o For the unknown sample, calculate the ratio of the analyte peak area to the internal standard
peak area.

» Using the calibration curve, determine the concentration of adipic acid in the sample.

The following diagram illustrates the logical workflow for using Adipic acid-d10 as an internal
standard.
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Caption: A logical workflow for quantitative analysis using an internal standard.

Conclusion
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Adipic acid-d10 is a crucial tool for researchers and professionals in drug development and
other scientific fields requiring precise quantification of adipic acid. Its stable isotopic label
ensures it behaves almost identically to the unlabeled analyte during sample preparation and
chromatographic separation, while its distinct mass allows for unambiguous detection by mass
spectrometry. This technical guide has provided a detailed overview of its chemical properties
and a foundational understanding of its application as an internal standard, offering a valuable
resource for its effective utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b128205?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

